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Compound of Interest

Compound Name: 4-(2,4-Dinitroanilino)phenol

Cat. No.: B7728419

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(2,4-Dinitroanilino)phenol, also known as Disperse Yellow 1, is a synthetic organic
compound. Structurally, it is a derivative of both phenol and 2,4-dinitroaniline. While it has
historical use as a dye, its structural similarity to 2,4-dinitrophenol (DNP), a well-characterized
mitochondrial uncoupling agent, suggests potential applications in metabolic research. DNP is
known to disrupt the proton gradient across the inner mitochondrial membrane, leading to an
uncoupling of oxidative phosphorylation from ATP synthesis. This application note provides a
detailed protocol for the preparation of a stock solution of 4-(2,4-Dinitroanilino)phenol and
outlines a potential application in studying mitochondrial function.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-(2,4-Dinitroanilino)phenol is
presented in Table 1. This information is crucial for accurate stock solution preparation and for
understanding the compound's behavior in experimental settings.
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Property Value Reference

Molecular Formula C12H9N30s --INVALID-LINK--
Molecular Weight 275.22 g/mol --INVALID-LINK--
Appearance Reddish-brown solid --INVALID-LINK--

Water: < 1 mg/mL. Slightly
--INVALID-LINK--, --INVALID-

Solubility soluble in DMSO. Very slightly LINK
soluble in Chloroform.
CAS Number 101-56-4 --INVALID-LINK--

Safety Precautions

4-(2,4-Dinitroanilino)phenol is a dinitroaniline derivative and should be handled with care.
The following safety precautions are recommended:

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses with side shields, and
appropriate chemical-resistant gloves (e.g., nitrile gloves).

o Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, especially when
handling the powdered form to avoid inhalation.

o Handling: Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with

water.

o Disposal: Dispose of the compound and any contaminated materials according to your
institution's hazardous waste disposal procedures.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 4-(2,4-
Dinitroanilino)phenol in dimethyl sulfoxide (DMSO). This high-concentration stock is suitable
for subsequent dilution into aqueous media for various in vitro assays.

Materials:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b7728419?utm_src=pdf-body
https://www.benchchem.com/product/b7728419?utm_src=pdf-body
https://www.benchchem.com/product/b7728419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e 4-(2,4-Dinitroanilino)phenol (MW: 275.22 g/mol )

¢ Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
e Microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated analytical balance

e \Vortex mixer

e Pipettes and sterile pipette tips

Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass
of 4-(2,4-Dinitroanilino)phenol is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 275.22 g/mol = 2.7522 mg

e Weighing the compound: Carefully weigh out approximately 2.75 mg of 4-(2,4-
Dinitroanilino)phenol using a calibrated analytical balance. For ease of handling, it is
recommended to weigh a larger amount (e.g., 27.5 mg) and dissolve it in a larger volume of
DMSO (e.g., 10 mL) to minimize weighing errors.

o Dissolution: Transfer the weighed compound into an appropriate microcentrifuge tube. Add
the calculated volume of DMSO (e.g., 1 mL for 2.75 mg).

o Solubilization: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound
is completely dissolved. Gentle warming in a 37°C water bath may aid in dissolution if
necessary. Visually inspect the solution to ensure there are no undissolved particles.

o Storage: Aliguot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed tubes, protected from light.

Note on Dilution for Cell Culture:
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When preparing working solutions for cell-based assays, it is crucial to maintain a low final
concentration of DMSO to avoid cytotoxicity. The final DMSO concentration should typically be
less than 0.5% (v/v) in the cell culture medium. For example, to achieve a 10 uM final
concentration of 4-(2,4-Dinitroanilino)phenol, you would add 1 pL of the 10 mM stock solution
to 1 mL of cell culture medium.

Application: Investigating Mitochondrial Uncoupling

Background:

Dinitrophenols are known to function as protonophores, which can transport protons across the
inner mitochondrial membrane, bypassing ATP synthase. This uncouples the electron transport
chain from oxidative phosphorylation, leading to a dissipation of the proton motive force as heat
and a decrease in ATP synthesis. This mechanism can be investigated in cellular models.

Experimental Workflow:

The following diagram illustrates a general workflow for assessing the mitochondrial uncoupling
activity of 4-(2,4-Dinitroanilino)phenol in a cell-based assay.
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Workflow for assessing mitochondrial uncoupling.
Signaling Pathway:

The following diagram illustrates the proposed mechanism of action of 4-(2,4-
Dinitroanilino)phenol as a mitochondrial uncoupler, based on the known activity of DNP.

Proposed mechanism of mitochondrial uncoupling.

Data Interpretation

A summary of expected outcomes from experiments investigating the mitochondrial uncoupling
effects of 4-(2,4-Dinitroanilino)phenol is presented in Table 2.
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Expected Outcome with 4-
Parameter Measured (2,4-Dinitroanilino)phenol Rationale
Treatment

) ) Dissipation of the proton
Mitochondrial Membrane

) Decrease gradient across the inner
Potential ] )
mitochondrial membrane.
Uncoupling of oxidative
Intracellular ATP Levels Decrease phosphorylation leads to
reduced ATP synthesis.
The electron transport chain
) o attempts to compensate for the
Oxygen Consumption Rate Increase (initially) o ]
dissipated proton gradient by
increasing its activity.
Decrease (at higher Prolonged ATP depletion and
Cell Viability concentrations or longer cellular stress can lead to
exposure) cytotoxicity.
Conclusion

This application note provides a comprehensive guide for the preparation of a stock solution of
4-(2,4-Dinitroanilino)phenol and outlines its potential application in studying mitochondrial
bioenergetics. Based on its structural similarity to 2,4-dinitrophenol, it is hypothesized to act as
a mitochondrial uncoupler. The provided protocols and diagrams offer a framework for
researchers to investigate this and other potential biological activities of this compound. As with
any experimental work, appropriate controls and dose-response studies are essential for robust
and reliable data.

 To cite this document: BenchChem. [Application Notes and Protocols for 4-(2,4-
Dinitroanilino)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7728419#how-to-prepare-a-stock-solution-of-4-2-4-
dinitroanilino-phenol]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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